2-[[4-(2-methoxyethyl)-5-[(1-methylpyrrol-2-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-naphthalen-1-ylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of this compound is defined by its molecular formula, C23H25N5O2S. The compound contains a 1,2,4-triazole ring, a methoxyethyl group, a methylpyrrol group, a sulfanyl group, and a naphthalen-1-ylacetamide group.Physical and Chemical Properties Analysis
The compound has a density of 1.6±0.1 g/cm3 . It has a molar refractivity of 97.5±0.5 cm3, and its polar surface area is 162 Å2 . The compound has a polarizability of 38.7±0.5 10-24 cm3 and a surface tension of 64.1±7.0 dyne/cm . Its molar volume is 244.3±7.0 cm3 .Scientific Research Applications
Synthesis and Anti-HIV Activity
A study by Nawar S. Hamad et al. (2010) explored the synthesis of a series of naphthalene derivatives, highlighting their potential anti-HIV activity. The synthesized compounds were screened for inhibitory activity against HIV-1 and HIV-2, identifying potent inhibitors suggesting new leads for antiviral agents (Hamad et al., 2010).
Organometallic Complexes
Research by R. W. Baker et al. (2012) focused on the synthesis of planar chiral bidentate indenyl-sulfanyl and -sulfinyl complexes of rhodium(III). This study contributes to the understanding of organometallic chemistry and the potential for developing new catalysts or materials (Baker et al., 2012).
Heterocyclic Compound Synthesis
V. Osyanin et al. (2012) conducted research on the synthesis of novel naphtho-[1,2-e][1,2,4]triazolo[5,1-b][1,3]oxazine heterocyclic systems, highlighting their potential use in various pharmaceutical applications such as tranquilizers, fungicides, antihistamines, and antihypertensives (Osyanin et al., 2012).
Pharmacological Evaluation of Novel Derivatives
A study by M. Faheem (2018) focused on the computational and pharmacological evaluation of heterocyclic 1,3,4-oxadiazole and pyrazole novel derivatives for assessing toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This research offers insights into the therapeutic potential of similar compounds (Faheem, 2018).
Properties
IUPAC Name |
2-[[4-(2-methoxyethyl)-5-[(1-methylpyrrol-2-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-naphthalen-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N5O2S/c1-27-12-6-9-18(27)15-21-25-26-23(28(21)13-14-30-2)31-16-22(29)24-20-11-5-8-17-7-3-4-10-19(17)20/h3-12H,13-16H2,1-2H3,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIQVNCICYJZLOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1CC2=NN=C(N2CCOC)SCC(=O)NC3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.